Cas no 2228273-18-3 (1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine)

1-Methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a nitro group and an amine functionality. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical research, particularly as a versatile intermediate in the synthesis of more complex molecules. The nitro group enhances electrophilic character, facilitating further functionalization, while the amine moiety offers nucleophilic reactivity for coupling reactions. Its stable yet modifiable framework makes it valuable for developing biologically active compounds, including potential enzyme inhibitors or ligands. The compound's well-defined synthetic pathway and purity ensure reproducibility in research settings. Proper handling is advised due to the presence of the nitro group.
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine structure
2228273-18-3 structure
Product Name:1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
CAS No:2228273-18-3
MF:C7H8N6O2
MW:208.177419662476
CID:6595052
PubChem ID:165851549
Update Time:2025-06-12

1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
    • EN300-1772395
    • 2228273-18-3
    • Inchi: 1S/C7H8N6O2/c1-12-6(8)2-5(11-12)4-3-9-10-7(4)13(14)15/h2-3H,8H2,1H3,(H,9,10)
    • InChI Key: SWLCWDHSPOBGLL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=NN1)C1C=C(N)N(C)N=1)=O

Computed Properties

  • Exact Mass: 208.07087352g/mol
  • Monoisotopic Mass: 208.07087352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 118Ų

1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1772395-0.05g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
0.05g
$1779.0 2023-09-20
Enamine
EN300-1772395-0.1g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
0.1g
$1863.0 2023-09-20
Enamine
EN300-1772395-0.25g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
0.25g
$1948.0 2023-09-20
Enamine
EN300-1772395-0.5g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
0.5g
$2033.0 2023-09-20
Enamine
EN300-1772395-1.0g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
1g
$2118.0 2023-05-27
Enamine
EN300-1772395-2.5g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
2.5g
$4150.0 2023-09-20
Enamine
EN300-1772395-5.0g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
5g
$6140.0 2023-05-27
Enamine
EN300-1772395-10.0g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
10g
$9105.0 2023-05-27
Enamine
EN300-1772395-1g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
1g
$2118.0 2023-09-20
Enamine
EN300-1772395-5g
1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
2228273-18-3
5g
$6140.0 2023-09-20

Additional information on 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine

Research Brief on 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine (CAS: 2228273-18-3): Recent Advances and Applications

The compound 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine (CAS: 2228273-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's nitro-pyrazole scaffold is of particular interest, as it has been linked to diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent studies have explored the synthetic pathways for 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method employs a copper-catalyzed coupling reaction, which has shown high efficiency in producing the target compound with minimal byproducts. This advancement is critical for large-scale production and further preclinical testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported an IC50 value of 0.8 μM against JAK3 kinase, suggesting its potential as a lead compound for autoimmune disease therapeutics. Additionally, molecular docking simulations have revealed strong binding affinity to the ATP-binding site of JAK3, further supporting its mechanism of action.

Beyond kinase inhibition, recent research has also investigated the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy highlighted its efficacy against drug-resistant strains of Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 4 μg/mL. The study proposed that the nitro group plays a crucial role in disrupting bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.

Despite these promising findings, challenges remain in the development of 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism in vivo, necessitating further structural modifications to enhance drug-like properties. Current efforts are focused on derivatization strategies to improve solubility and metabolic stability while retaining its biological activity.

In conclusion, 1-methyl-3-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-5-amine represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research aims to address its pharmacokinetic limitations and explore its applications in combination therapies. The compound's unique chemical properties and broad-spectrum activity make it a valuable subject for future drug discovery initiatives in the chemical biology and pharmaceutical industries.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd